(Z)-3-(2,5-dioxopyrrolidin-1-yl)-N-(3-(2-ethoxyethyl)-6-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide

• IUPAC Name: 3-(2,5-dioxopyrrolidin-1-yl)-N-[3-(2-ethoxyethyl)-6-methyl-1,3-benzothiazol-2-ylidene]benzamide
• InChI: InChI=1S/C23H23N3O4S/c1-3-30-12-11-25-18-8-7-15(2)13-19(18)31-23(25)24-22(29)16-5-4-6-17(14-16)26-20(27)9-10-21(26)28/h4-8,13-14H,3,9-12H2,1-2H3
• InChI Key: MUVCAUUTXJZBCF-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN1C2=C(C=C(C=C2)C)SC1=NC(=O)C3=CC(=CC=C3)N4C(=O)CCC4=O
• Molecular Formula: C23H23N3O4S
• Molecular Weight: 437.5 g/mol

Description

(Z)-3-(2,5-dioxopyrrolidin-1-yl)-N-(3-(2-ethoxyethyl)-6-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide is a useful research compound. Its molecular formula is C23H23N3O4S and its molecular weight is 437.51. The purity is usually 95%.
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Scientific Research Applications

Benzothiazole Derivatives in Medicinal Chemistry

Benzothiazole and its derivatives are prominent in medicinal chemistry due to their broad spectrum of biological activities. These compounds are recognized for their antimicrobial, analgesic, anti-inflammatory, antitubercular, antiviral, and antioxidant properties. The structural simplicity and ease of synthesis allow for the development of chemical libraries potentially leading to new therapeutic agents. Benzothiazole derivatives have been incorporated into the molecular structures of several potent drugs, including Frentizole, Pramipexole, Thioflavin T, and Riluzole, indicating their significance in drug discovery and development processes (Sumit, Arvind Kumar, & A. Mishra, 2020).

Benzothiazole in Optoelectronic Materials

In addition to their biological applications, benzothiazole derivatives have been researched for their applications in optoelectronic materials. The incorporation of benzothiazole and pyrimidine rings into π-extended conjugated systems has shown great value in creating novel optoelectronic materials. These materials find applications in electronic devices, luminescent elements, photoelectric conversion elements, and image sensors due to their luminescent properties and potential in photo- and electroluminescence (G. Lipunova, E. Nosova, V. Charushin, & O. Chupakhin, 2018).

Enzymatic Degradation of Organic Pollutants

The versatility of benzothiazole derivatives extends to environmental applications, where enzymatic approaches using redox mediators have shown promise in the degradation of organic pollutants. This method enhances the efficiency of degrading recalcitrant compounds, highlighting the potential of benzothiazole-related compounds in environmental remediation processes (Maroof Husain & Q. Husain, 2007).